Cas no 741287-55-8 ((azetidin-3-ylmethyl)dimethylamine hydrochloride)

• Product Name: (azetidin-3-ylmethyl)dimethylamine hydrochloride
• CAS No: 741287-55-8
• MF: C₆H₁₅ClN₂
• MW: 150.649700403214
• MDL: MFCD19443908
• CID: 1038117
• PubChem ID: 23090316
• Update Time: 2025-06-14

(azetidin-3-ylmethyl)dimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-N,N-dimethylmethanamine hydrochloride
• 1-(Azetidin-3-yl)-N,N-dimethylmethamine hydrochloride
• azetidin-3-yl-N,N-dimethylmethanamine hydrochloride
• 3-dimethylaminomethylazetidine hydrochloride
• AK-59501
• ANW-74362
• CTK8C5153
• HT059
• RP08641
• SureCN2916914
• (azetidin-3-ylmethyl)dimethylamine hydrochloride
• 1-(Azetidin-3-yl)-N,N-dimethylmethanamine--hydrogen chloride (1/1)
• 1-(azetidin-3-yl)-N,N-dimethylmethanamine;hydrochloride
• AZETIDIN-3-YL-N,N-DIMETHYLMETHANAMINE HYDROCHLORIDE[741287-55-8]
• J-519617
• 1-(3-Azetidinyl)-N,N-dimethylmethanamine Hydrochloride
• SB20461
• SY319112
• BS-24405
• 741287-55-8
• MFCD19443908
• CS-0183680
• 1-(azetidin-3-yl)-n,n-dimethylmethanamine hcl
• DTXSID90630496
• Azetidin-3-yl-N,N-dimethylmethanaminehydrochloride
• FT-0685246
• 1-(Azetidin-3-yl)-N,N-dimethylmethanaminehydrochloride
• AKOS015907125
• SCHEMBL2916914

• MDL： MFCD19443908
• Inchi： 1S/C6H14N2.ClH/c1-8(2)5-6-3-7-4-6;/h6-7H,3-5H2,1-2H3;1H
• InChI Key： XPXMVFXWYLCCNT-UHFFFAOYSA-N
• SMILES： Cl.N1CC(CN(C)C)C1

Computed Properties

• Exact Mass: 150.0923762g/mol
• Monoisotopic Mass: 150.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (azetidin-3-ylmethyl)dimethylamine hydrochloride

Recent Advances in the Study of (azetidin-3-ylmethyl)dimethylamine hydrochloride (CAS: 741287-55-8)

The compound (azetidin-3-ylmethyl)dimethylamine hydrochloride (CAS: 741287-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine core and dimethylamine hydrochloride moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of the synthetic route for (azetidin-3-ylmethyl)dimethylamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The authors utilized a novel catalytic system involving palladium-mediated cross-coupling reactions, which significantly improved the efficiency of the synthesis. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of pharmacokinetics, recent investigations have revealed that (azetidin-3-ylmethyl)dimethylamine hydrochloride exhibits favorable absorption and distribution profiles. A preclinical study conducted in rodent models indicated high oral bioavailability and efficient blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies. Additionally, the compound demonstrated a relatively long half-life, which could support once-daily dosing regimens in clinical settings. These findings were corroborated by in vitro assays using human liver microsomes, which showed minimal metabolic degradation.

The biological activity of (azetidin-3-ylmethyl)dimethylamine hydrochloride has been explored in the context of neurodegenerative diseases, particularly Alzheimer's disease (AD). A 2024 study published in Neuropharmacology reported that the compound acts as a potent modulator of nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function. In animal models of AD, treatment with the compound led to significant improvements in memory retention and synaptic plasticity. These effects were attributed to its ability to enhance cholinergic neurotransmission and reduce neuroinflammation.

Beyond CNS applications, (azetidin-3-ylmethyl)dimethylamine hydrochloride has also shown antimicrobial properties. A recent in vitro study highlighted its efficacy against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays. These findings suggest potential applications in the development of novel antibiotics, particularly for combating multidrug-resistant infections.

In conclusion, (azetidin-3-ylmethyl)dimethylamine hydrochloride (CAS: 741287-55-8) represents a versatile and pharmacologically active compound with broad therapeutic potential. Recent advancements in its synthesis, pharmacokinetics, and biological activity underscore its value as a candidate for further drug development. Future research should focus on clinical trials to validate its efficacy and safety in humans, as well as exploring its potential in other therapeutic areas such as oncology and immunology.